Cas no 19344-61-7 (4-(3-chloropropyl)-1,4-oxazepane)

• Product Name: 4-(3-chloropropyl)-1,4-oxazepane
• CAS No: 19344-61-7
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 6424541
• PubChem ID: 62972383
• Update Time: 2024-01-10

4-(3-chloropropyl)-1,4-oxazepane Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropropyl)-1,4-oxazepane
• 1,4-Oxazepine, 4-(3-chloropropyl)hexahydro-
• 19344-61-7
• CS-0300153
• AKOS012270641
• EN300-1264636

• Inchi： 1S/C8H16ClNO/c9-3-1-4-10-5-2-7-11-8-6-10/h1-8H2
• InChI Key： FKCFJOSTXDGXCJ-UHFFFAOYSA-N
• SMILES： C(N1CCOCCC1)CCCl

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 249.6±30.0 °C(Predicted)
• pka: 8.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines